Cas no 1786411-92-4 (Tert-Butyl 2,4-dichloropyrimidine-5-carboxylate)

• Product Name: Tert-Butyl 2,4-dichloropyrimidine-5-carboxylate
• CAS No: 1786411-92-4
• MF: C₉H₁₀Cl₂N₂O₂
• MW: 249.093900203705
• CID: 4817617
• Update Time: 2025-05-20

Tert-Butyl 2,4-dichloropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,4-dichloropyrimidine-5-carboxylate
• ClC1=NC=C(C(=N1)Cl)C(=O)OC(C)(C)C
• Tert-Butyl 2,4-dichloropyrimidine-5-carboxylate

• Inchi： 1S/C9H10Cl2N2O2/c1-9(2,3)15-7(14)5-4-12-8(11)13-6(5)10/h4H,1-3H3
• InChI Key： XCHYZLVUGLZSPZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 3
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Tert-Butyl 2,4-dichloropyrimidine-5-carboxylate

Tert-Butyl 2,4-dichloropyrimidine-5-carboxylate (CAS No. 1786411-92-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Tert-Butyl 2,4-dichloropyrimidine-5-carboxylate, identified by its CAS number 1786411-92-4, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyrimidine core substituted with chloro and carboxylate functional groups, plays a pivotal role in the development of various therapeutic agents. Its unique structural features make it an invaluable building block for medicinal chemists seeking to design novel and effective drugs.

The< strong>pyrimidine scaffold found in Tert-butyl 2,4-dichloropyrimidine-5-carboxylate is a fundamental motif in biochemistry, frequently occurring in nucleic acids and numerous pharmacologically active molecules. The presence of< strong>chloro substituents at the 2 and 4 positions enhances the reactivity of the pyrimidine ring, allowing for diverse chemical transformations that are essential for drug development. Additionally, the< strong>tert-butyl ester group at the 5-position provides stability while also serving as a handle for further functionalization.

In recent years, there has been a surge in research focused on harnessing the potential of< strong>pyrimidine derivatives in the treatment of various diseases. One particularly promising area is the development of antiviral agents. The structural similarity between< strong>Tert-butyl 2,4-dichloropyrimidine-5-carboxylate and natural pyrimidines allows it to mimic key biological interactions, making it an excellent candidate for designing inhibitors targeting viral replication enzymes. For instance, studies have demonstrated its utility in synthesizing compounds that disrupt the polymerization process of certain RNA viruses, offering a potential therapeutic strategy against emerging viral threats.

The< strong>carboxylate functionality in Tert-butyl 2,4-dichloropyrimidine-5-carboxylate is another critical feature that contributes to its versatility. This group can be readily modified through various chemical reactions, such as esterification, amidation, or coupling with other bioactive molecules. Such modifications are essential for fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates. For example, researchers have utilized this compound to develop novel kinase inhibitors by incorporating< strong>pseudosaccharide moieties linked to the carboxylate group, which have shown remarkable efficacy in preclinical studies.

The pharmaceutical industry has also explored the use of Tert-butyl 2,4-dichloropyrimidine-5-carboxylate in the development of anticancer drugs. Pyrimidine-based compounds are well-known for their ability to interfere with DNA synthesis and repair mechanisms in cancer cells. By leveraging the reactivity of< strong>chloro substituents, scientists have been able to design molecules that selectively inhibit specific enzymes involved in tumor growth. Preliminary findings suggest that derivatives of this compound exhibit potent antitumor activity with acceptable toxicity profiles, making them attractive candidates for further clinical investigation.

Beyond its applications in antiviral and anticancer therapies, Tert-butyl 2,4-dichloropyrimidine-5-carboxylate has found utility in other areas of medicinal chemistry. For instance, it has been employed in the synthesis of probes used for biochemical assays and imaging techniques. These probes are designed to interact specifically with target proteins or nucleic acids, providing researchers with valuable tools for studying cellular processes at a molecular level. The ability to modify various functional groups on this compound allows for the creation of probes with tailored properties, enhancing their diagnostic and research applications.

The synthetic pathways involving Tert-butyl 2,4-dichloropyrimidine-5-carboxylate are also worth mentioning. The compound can be synthesized through multi-step organic reactions that involve chlorination, carboxylation, and esterification processes. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have further streamlined these processes, enabling higher yields and purities. These advancements not only facilitate large-scale production but also open doors for exploring new synthetic strategies that could lead to more efficient drug discovery pipelines.

In conclusion,< strong>Tert-butyl 2,4-dichloropyrimidine-5-carboxylate (CAS No. 1786411-92-4) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists working on diverse therapeutic areas. From antiviral agents to anticancer drugs and biochemical probes, this compound continues to play a crucial role in advancing drug discovery and development efforts worldwide.